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Compound of Interest

1-butyl-5-ethyl-1H-pyrazol-4-
Compound Name:

amine
CAS No.: 1511212-86-4
Cat. No.: B1528548

Get Quote

Physicochemical Characterization & Synthesis
Logic[1]
Executive Summary: Molecular Identity

The target molecule, 1-butyl-5-ethyl-1H-pyrazol-4-amine, is a trisubstituted pyrazole
derivative.[1] Unlike its 3-amino or 5-amino isomers—which are typically synthesized via
cyclization of nitrile derivatives—the 4-amino variant is most robustly accessed via electrophilic
aromatic substitution (nitration) followed by reduction.[1] Its precise molecular weight is the
primary metric for analytical validation (LC-MS).[1]

Table 1: Core Physicochemical Parameters
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Parameter Value Technical Note

1H-Pyrazol-4-amine, 1-butyl-5-

CAS Name ethyl- Systematic nomenclature
Molecular Formula CoH17N3 Verified stoichiometry
Molecular Weight (MW) 167.25 g/mol Average mass

Monoisotopic Mass 167.1426 Da For High-Res MS (HRMS)
[M+H]* (ESI) 168.15 Da Observed ion in positive mode

Predictive of membrane
Topological Polar Surface Area  52.0 A2 -
permeability

) Lipophilic; suitable for CNS
LogP (Predicted) ~1.8-2.1 rati
penetration

Synthetic Route Design

The synthesis of 4-aminopyrazoles requires a distinct strategy from the 3/5-amino variants. The
most reliable pathway involves constructing the 1,5-dialkylpyrazole core first, followed by
functionalization at the C4 position.

Mechanism of Action & Regioselectivity

The critical challenge in this synthesis is establishing the 1,5-substitution pattern. The reaction
of butylhydrazine with a 1,3-diketone (e.g., 3-oxopentanal equivalent) typically favors the
sterically less hindered 1,3-isomer.[1] To force the 1,5-configuration (where the N-butyl and C-
ethyl groups are adjacent), we employ a regiospecific condensation or separate the isomers via
chromatography before nitration.[1]

Pathway Visualization

The following diagram outlines the optimized 3-step workflow: Cyclization

Nitration

Reduction.[1]
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Figure 1: Step-wise synthetic pathway for generating the 4-aminopyrazole core from acyclic
precursors.

Detailed Experimental Protocol

This protocol is designed for a 10 mmol scale.

Step 1: Synthesis of 1-butyl-5-ethyl-1H-pyrazole

» Reagents: Butylhydrazine hydrochloride (1.2 eq), 1-(dimethylamino)pent-1-en-3-one (1.0
eq), Ethanol (anhydrous).[1]

e Procedure:

o

Dissolve 1-(dimethylamino)pent-1-en-3-one in Ethanol (0.5 M).
o Add Butylhydrazine HCI.

o Reflux for 4 hours. Note: The use of the enaminone precursor improves regioselectivity
toward the 1,5-isomer compared to standard diketones.

o Concentrate in vacuo.[1] Partition between Ethyl Acetate and Water.[1]

o Purification: Silica gel chromatography (Hexane/EtOAc gradient). Isolate the 1-butyl-5-
ethyl isomer (typically the lower Rf spot compared to 1,3-isomer due to steric twisting).[1]

Step 2: Nitration (Introduction of Nitrogen)

» Reagents:

(fuming),
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(conc), Acetic Anhydride.

e Procedure:
o Dissolve 1-butyl-5-ethyl-1H-pyrazole in Acetic Anhydride at 0°C.
o Dropwise add a pre-mixed solution of Fuming

in conc.[1]

o Stir at 0°C for 1 hour, then warm to RT for 2 hours.
o Quench over ice-water. Neutralize with

(solid).[1]
o Extract with DCM.[1] Dry over

1]

o Yields 1-butyl-5-ethyl-4-nitro-1H-pyrazole as a yellow solid.[1]

Step 3: Reduction to Amine (Target Generation)
e Reagents: 10% Pd/C (10 wt%), Hydrogen gas (

, balloon), Methanol.

e Procedure:

[¢]

Suspend the nitro intermediate in Methanol.[1]

[¢]

Add 10% Pd/C carefully (under Argon).[1]

o

Purge with

and stir under balloon pressure for 4—6 hours.

o

Filter through Celite to remove catalyst.[1]
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o Concentrate filtrate to yield 1-butyl-5-ethyl-1H-pyrazol-4-amine as an off-white oil or low-
melting solid.[1]

o Storage: Store under Argon at -20°C (Amine is oxidation-sensitive).

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesized compound, the following analytical thresholds must
be met.

Mass Spectrometry (LC-MS)

e Method: ESI+ (Electrospray lonization, Positive Mode).
o Expected Result:

o Main Peak: m/z = 168.15

1]

o Validation Logic: If m/z = 168 is observed, the nitrogen count (Odd number rule: odd mass
= odd nitrogens) and carbon count are consistent.

o Troubleshooting: A peak at 198 indicates incomplete reduction (Nitro intermediate
)-[1]

Proton NMR (

H-NMR, 400 MHz, DMSO-d6)
e 7.0-7.2 ppm (s, 1H): C3-H Proton.[1] (Diagnostic singlet; confirms 4-substitution).

e 3.8-4.2 ppm (br s, 2H):
protons.[1] (
exchangeable).

e 3.9 ppm (t, 2H): N-CH2 of the butyl group.
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e 2.5 ppm (q, 2H): CH2 of the ethyl group (at C5).

e 0.8-1.5 ppm (m, 10H): Remaining alkyl protons.[1]

Application in Drug Discovery

The 1-butyl-5-ethyl-1H-pyrazol-4-amine scaffold is a privileged structure in medicinal
chemistry, particularly for Type | Kinase Inhibitors.[1]

e ATP Hinge Binding: The exocyclic amine at C4 and the N2 ring nitrogen often form a donor-
acceptor motif that binds to the hinge region of kinases (e.g., JAK2, FGFR1).

o Gatekeeper Compatibility: The 5-ethyl substituent provides steric bulk that can displace the
"gatekeeper" residue in certain kinases, improving selectivity profiles.

o Solubility: The N-butyl chain increases lipophilicity (LogP ~2.0), balancing the polarity of the
aminopyrazole headgroup to optimize oral bioavailability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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